Cas no 210108-51-3 (2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL-)

2-Quinolinamine, 6-bromo-4-chloro-N,N-dimethyl-, is a bromo- and chloro-substituted quinoline derivative with a dimethylamino functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The presence of both bromo and chloro substituents enhances its utility in cross-coupling reactions, enabling further functionalization. The dimethylamino group contributes to its electron-donating properties, influencing its reactivity in nucleophilic or catalytic processes. This compound is typically employed in the development of bioactive molecules, agrochemicals, or materials science applications, where its structural features facilitate tailored modifications. High purity and stability under standard conditions make it suitable for laboratory and industrial use.

2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL- structure

210108-51-3 structure

Product Name:2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL-

CAS No:210108-51-3

MF:C₁₁H₁₀BrClN₂

MW:285.567500591278

CID:3277139

PubChem ID:15399505

Update Time:2025-10-13

2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

- 2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL-
- 210108-51-3
- 6-bromo-4-chloro-N,N-dimethylquinolin-2-amine
- starbld0012269
- KIA10851
- EN300-658927
- Inchi： 1S/C11H10BrClN2/c1-15(2)11-6-9(13)8-5-7(12)3-4-10(8)14-11/h3-6H,1-2H3
- InChI Key： GKBWUEKPFBOLCF-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CC(=N2)N(C)C)Cl

Computed Properties

Exact Mass: 283.97159Da
Monoisotopic Mass: 283.97159Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 16.1Å²

2-QUINOLINAMINE, 6-BROMO-4-CHLORO-N,N-DIMETHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-658927-0.05g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	0.05g	$282.0	2023-07-07
Enamine	EN300-658927-0.1g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	0.1g	$420.0	2023-07-07
Enamine	EN300-658927-0.25g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	0.25g	$601.0	2023-07-07
Enamine	EN300-658927-0.5g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	0.5g	$947.0	2023-07-07
Enamine	EN300-658927-1.0g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	1.0g	$1214.0	2023-07-07
Enamine	EN300-658927-2.5g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	2.5g	$2379.0	2023-07-07
Enamine	EN300-658927-5.0g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	5.0g	$3520.0	2023-07-07
Enamine	EN300-658927-10.0g	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	10.0g	$5221.0	2023-07-07
Aaron	AR01EM5U-50mg	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	50mg	$413.00	2025-02-10
Aaron	AR01EM5U-100mg	6-bromo-4-chloro-N,N-dimethylquinolin-2-amine	210108-51-3	95%	100mg	$603.00	2025-02-10